Cas no 1291486-99-1 (1-(3-Fluorophenyl)-4-oxo-1,4-dihydropyridazine-3-carboxylic acid)

• Product Name: 1-(3-Fluorophenyl)-4-oxo-1,4-dihydropyridazine-3-carboxylic acid
• CAS No: 1291486-99-1
• MF: C₁₁H₇FN₂O₃
• MW: 234.183285951614
• MDL: MFCD18483248
• CID: 4586584
• Update Time: 2025-08-05

1-(3-Fluorophenyl)-4-oxo-1,4-dihydropyridazine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluorophenyl)-4-oxo-1,4-dihydropyridazine-3-carboxylic acid
• 1-(3-fluorophenyl)-4-oxopyridazine-3-carboxylic acid
• BBL000873
• HTS003724
• STL112290
• Z1276602913
• 1-(3-Fluorophenyl)-4-oxo-1,4-dihydropyridazine-3-carboxylic acid

• MDL： MFCD18483248
• Inchi： 1S/C11H7FN2O3/c12-7-2-1-3-8(6-7)14-5-4-9(15)10(13-14)11(16)17/h1-6H,(H,16,17)
• InChI Key： OPNZTXSDJDVUGW-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)N1C=CC(C(C(=O)O)=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 406
• XLogP3: 2.2
• Topological Polar Surface Area: 70

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 420.7±47.0 °C at 760 mmHg
• Flash Point: 208.2±29.3 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

1-(3-Fluorophenyl)-4-oxo-1,4-dihydropyridazine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(3-Fluorophenyl)-4-oxo-1,4-dihydropyridazine-3-carboxylic acid

Comprehensive Overview of 1-(3-Fluorophenyl)-4-oxo-1,4-dihydropyridazine-3-carboxylic acid (CAS No. 1291486-99-1)

1-(3-Fluorophenyl)-4-oxo-1,4-dihydropyridazine-3-carboxylic acid (CAS No. 1291486-99-1) is a fluorinated pyridazine derivative with significant potential in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic carboxylic acids, which are widely studied for their bioactive properties. The presence of a fluorophenyl group enhances its metabolic stability and binding affinity, making it a valuable scaffold in drug discovery. Researchers are increasingly focusing on fluorinated compounds due to their improved pharmacokinetic profiles, and this molecule is no exception.

The structural uniqueness of 1-(3-Fluorophenyl)-4-oxo-1,4-dihydropyridazine-3-carboxylic acid lies in its pyridazine core, which is a nitrogen-containing heterocycle known for its versatility in medicinal chemistry. The carboxylic acid moiety further allows for derivatization, enabling the synthesis of esters, amides, and other derivatives with tailored properties. This flexibility makes it a promising candidate for targeting enzymes and receptors involved in inflammation, cancer, and infectious diseases. Recent studies highlight the growing interest in fluorinated heterocycles as they often exhibit enhanced bioavailability and target selectivity.

In the context of current trends, 1-(3-Fluorophenyl)-4-oxo-1,4-dihydropyridazine-3-carboxylic acid aligns with the demand for sustainable chemistry and green synthesis approaches. Researchers are exploring eco-friendly catalytic methods to synthesize such compounds, reducing the environmental impact of chemical production. Additionally, the rise of AI-driven drug discovery has accelerated the identification of similar fluorinated molecules as potential leads for novel therapeutics. This compound's relevance is further underscored by its inclusion in virtual screening libraries and computational modeling studies.

From an industrial perspective, CAS No. 1291486-99-1 is gaining attention for its potential applications in crop protection and agrochemical formulations. Fluorinated pyridazines are known to exhibit herbicidal and fungicidal activities, and this compound could contribute to the development of next-generation pesticides with lower environmental persistence. The agrochemical sector is actively seeking alternatives to traditional chemicals, and 1-(3-Fluorophenyl)-4-oxo-1,4-dihydropyridazine-3-carboxylic acid fits into this innovation-driven paradigm.

Quality control and analytical characterization of 1-(3-Fluorophenyl)-4-oxo-1,4-dihydropyridazine-3-carboxylic acid are critical for its successful application. Advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to ensure purity and consistency. The compound's stability under various conditions is also a key consideration for storage and handling, particularly in large-scale production. Regulatory compliance and safety assessments are integral to its commercialization, especially in pharmaceutical and agrochemical industries.

Looking ahead, the future of 1-(3-Fluorophenyl)-4-oxo-1,4-dihydropyridazine-3-carboxylic acid is bright, with ongoing research exploring its mechanistic pathways and therapeutic potential. Collaborative efforts between academia and industry are likely to uncover new applications, solidifying its position as a valuable building block in synthetic chemistry. As the scientific community continues to prioritize fluorine-containing compounds, this molecule stands out as a noteworthy example of innovation and utility.